Cas no 2168642-93-9 (tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate)

• Product Name: tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate
• CAS No: 2168642-93-9
• MF: C₁₀H₁₈ClNO₄S
• MW: 283.772221088409
• CID: 6069453
• PubChem ID: 165533411
• Update Time: 2025-06-11

tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate
• EN300-1577683
• 2168642-93-9
• tert-butyl N-[1-(chlorosulfonyl)pent-4-en-2-yl]carbamate

• Inchi： 1S/C10H18ClNO4S/c1-5-6-8(7-17(11,14)15)12-9(13)16-10(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,13)
• InChI Key： PIVVGYWPYMSYEM-UHFFFAOYSA-N
• SMILES： ClS(CC(CC=C)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 283.0645069g/mol
• Monoisotopic Mass: 283.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate

Introduction to Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate (CAS No. 2168642-93-9)

Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate (CAS No. 2168642-93-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a chlorosulfonyl group with a pent-4-en-2-yl moiety, linked via a carbamate functionality. Such structural features make it a versatile intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The significance of this compound lies in its potential applications as a building block in medicinal chemistry. The presence of the chlorosulfonyl group not only enhances its reactivity but also allows for further functionalization, enabling the synthesis of more intricate molecules. This property is particularly valuable in the design of small-molecule inhibitors and modulators, where precise control over molecular architecture is crucial for achieving high specificity and efficacy.

Recent advancements in synthetic methodologies have highlighted the utility of Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate in constructing heterocyclic scaffolds. Researchers have demonstrated its role in generating complex pharmacophores that exhibit promising biological activities. For instance, derivatives of this compound have been explored as potential candidates for treating inflammatory and autoimmune disorders, leveraging their ability to modulate key enzymes and signaling pathways involved in these conditions.

The chemical properties of Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate make it an attractive candidate for further investigation. Its stability under various reaction conditions, coupled with its compatibility with multiple synthetic transformations, underscores its value as a synthetic intermediate. Additionally, the compound’s solubility profile and ease of purification enhance its practicality in industrial-scale applications.

In the realm of drug discovery, the integration of Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate into library synthesis strategies has yielded novel compounds with enhanced pharmacokinetic profiles. Studies have shown that modifications to its core structure can significantly influence metabolic stability and target engagement. This flexibility is critical for optimizing drug candidates to meet stringent regulatory requirements and improve patient outcomes.

The compound’s role in bioorganic synthesis extends beyond mere intermediacy. Its unique reactivity has been exploited to develop novel catalytic systems, enabling more efficient and sustainable synthetic routes. Such innovations align with the growing emphasis on green chemistry principles, where minimizing waste and reducing environmental impact are paramount.

Emerging research also suggests potential applications of Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate in materials science. Its ability to form stable complexes with other molecules makes it a candidate for developing advanced functional materials, such as polymers with tailored properties or sensors for detecting specific analytes.

The future prospects for Tert-butyl N-1-(chlorosulfonyl)pent-4-en-2-ylcarbamate are promising, driven by ongoing investigations into its derivatives and novel synthetic applications. As our understanding of biological systems evolves, so too will the demand for sophisticated molecular tools like this compound. Its continued exploration will likely yield breakthroughs that not only advance pharmaceutical science but also contribute to broader technological innovations.